Cas no 2411295-86-6 (2-chloro-N-{1-4-(2-oxo-1,3-oxazinan-3-yl)phenylethyl}acetamide)

2-Chloro-N-{1-[4-(2-oxo-1,3-oxazinan-3-yl)phenyl]ethyl}acetamide is a specialized organic compound featuring a chloroacetamide moiety linked to a substituted oxazinan-phenyl scaffold. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both the chloroacetamide and oxazinan groups offers reactivity for further functionalization, enabling derivatization for targeted applications. Its well-defined molecular architecture ensures consistency in synthetic processes, while the oxazinan ring may contribute to enhanced stability or bioavailability in downstream products. Suitable for research and development, this compound is of interest for exploring structure-activity relationships in medicinal chemistry or crop protection agents.
2-chloro-N-{1-4-(2-oxo-1,3-oxazinan-3-yl)phenylethyl}acetamide structure
2411295-86-6 structure
Product Name:2-chloro-N-{1-4-(2-oxo-1,3-oxazinan-3-yl)phenylethyl}acetamide
CAS No:2411295-86-6
MF:C14H17ClN2O3
MW:296.749382734299
CID:5358601
PubChem ID:146094611
Update Time:2025-05-26

2-chloro-N-{1-4-(2-oxo-1,3-oxazinan-3-yl)phenylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-[1-[4-(2-oxo-1,3-oxazinan-3-yl)phenyl]ethyl]acetamide
    • 2-chloro-N-{1-[4-(2-oxo-1,3-oxazinan-3-yl)phenyl]ethyl}acetamide
    • Z3766268643
    • 2-chloro-N-{1-4-(2-oxo-1,3-oxazinan-3-yl)phenylethyl}acetamide
    • Inchi: 1S/C14H17ClN2O3/c1-10(16-13(18)9-15)11-3-5-12(6-4-11)17-7-2-8-20-14(17)19/h3-6,10H,2,7-9H2,1H3,(H,16,18)
    • InChI Key: FAOYBCFWMZRGEW-UHFFFAOYSA-N
    • SMILES: ClCC(NC(C)C1C=CC(=CC=1)N1C(=O)OCCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 356
  • XLogP3: 2
  • Topological Polar Surface Area: 58.6

2-chloro-N-{1-4-(2-oxo-1,3-oxazinan-3-yl)phenylethyl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26595373-0.05g
2-chloro-N-{1-[4-(2-oxo-1,3-oxazinan-3-yl)phenyl]ethyl}acetamide
2411295-86-6 95.0%
0.05g
$246.0 2025-03-20

Additional information on 2-chloro-N-{1-4-(2-oxo-1,3-oxazinan-3-yl)phenylethyl}acetamide

2-Chloro-N-{1-[4-(2-Oxo-1,3-Oxazinan-3-yl)Phenyl]Ethyl}Acetamide: A Comprehensive Overview

2-Chloro-N-{1-[4-(2-Oxo-1,3-Oxazinan-3-yl)Phenyl]Ethyl}Acetamide (CAS No. 2411295-86-6) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides, which are widely used in drug design due to their versatile properties. The molecule incorporates a chloro group, an oxazinane ring, and a phenethyl group, making it a structurally diverse compound with unique biological and chemical attributes.

The oxazinane ring system is a key feature of this compound, contributing to its stability and reactivity. Oxazinanes are six-membered rings containing two oxygen atoms and one nitrogen atom, often found in natural products and bioactive molecules. The 2-oxo substitution on the oxazinane ring suggests the presence of a ketone group, which can participate in various biochemical interactions. This functional group is known to enhance the compound's ability to form hydrogen bonds, a critical factor in drug-receptor interactions.

The phenethyl group attached to the nitrogen atom further enhances the compound's pharmacokinetic properties. Phenethyl groups are commonly associated with increased lipophilicity, which can improve absorption and bioavailability. This makes 2-chloro-N-{1-[4-(2-oxo-1,3-oxazinan-3-yl)phenyl]ethyl}acetamide a promising candidate for drug delivery systems. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetics of small molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like CAS No. 2411295-86-6 with greater accuracy. Molecular docking studies have revealed that this compound has potential binding affinity for several therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential role in the development of novel therapeutic agents for conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of 2-chloro-N-{1-[4-(2-oxo-1,3-oxazinan-3-yl)phenyl]ethyl}acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the oxazinane ring through cyclization reactions and subsequent functionalization to introduce the phenethyl and chloro groups. The optimization of these steps has been a focus of recent research efforts, aiming to improve yield and purity while reducing production costs.

In terms of biological evaluation, this compound has shown moderate activity in preliminary assays targeting enzyme inhibition and cell proliferation. However, further studies are required to fully understand its mechanism of action and safety profile. Preclinical data suggest that it may exhibit selective toxicity towards certain cancer cell lines, making it a potential candidate for anticancer drug development.

From an environmental perspective, the degradation pathways of CAS No. 2411295-86-6 have been studied under simulated environmental conditions. Results indicate that the compound undergoes hydrolysis under alkaline conditions, leading to the formation of less complex byproducts. These findings are crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 2-chloro-N-{1-[4-(2-Oxo-1,3-Oxazinan-3-Yl)Phenyl]Ethyl}Acetamide (CAS No. 2411295-86-6) represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure, combined with emerging insights from computational and experimental studies, positions it as a promising lead compound for future drug discovery efforts.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent